Cas no 2034534-15-9 (N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide)

• Product Name: N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide
• CAS No: 2034534-15-9
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5468070
• Update Time: 2025-07-09

N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(methylthio)benzamide
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-methylsulfanylbenzamide
• N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide

• Inchi： 1S/C15H15N5O2S/c1-20-9-11(7-17-20)14-18-13(22-19-14)8-16-15(21)10-4-3-5-12(6-10)23-2/h3-7,9H,8H2,1-2H3,(H,16,21)
• InChI Key： HSEVPXJQHFSZSQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(NCC1=NC(C2C=NN(C)C=2)=NO1)=O

Computed Properties

• Exact Mass: 329.09464591 g/mol
• Monoisotopic Mass: 329.09464591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111
• Molecular Weight: 329.4

Additional information on N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide

Comprehensive Analysis of N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide (CAS No. 2034534-15-9)

In the rapidly evolving field of medicinal chemistry, N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide (CAS No. 2034534-15-9) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole core and methylsulfanyl functional group, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a pyrazole moiety with a benzamide scaffold, offering a versatile platform for pharmacological exploration.

The compound's CAS number 2034534-15-9 serves as a critical identifier in scientific databases, facilitating its retrieval in studies focused on heterocyclic compounds and small molecule therapeutics. Recent trends in AI-driven drug discovery have highlighted the importance of such molecules, as they often exhibit favorable bioavailability and target selectivity. These properties make N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide a promising candidate for further investigation in areas like kinase inhibition and enzyme modulation.

One of the most frequently asked questions in scientific forums revolves around the synthetic pathway of this compound. The synthesis typically involves the condensation of 3-(methylsulfanyl)benzoic acid with a 1,2,4-oxadiazole intermediate, followed by functionalization with the 1-methyl-1H-pyrazol-4-yl group. This multi-step process underscores the compound's complexity and the need for precise reaction optimization to achieve high yields and purity.

From a pharmacological perspective, the presence of both oxadiazole and pyrazole rings in the structure is noteworthy. These motifs are known to enhance molecular interactions with biological targets, such as protein-protein interfaces or allosteric binding sites. Additionally, the methylsulfanyl group may contribute to improved metabolic stability, a key consideration in the design of orally bioavailable drugs.

In the context of current research trends, this compound aligns with the growing demand for fragment-based drug design (FBDD) and computational chemistry approaches. Its modular structure allows for easy derivatization, making it a valuable tool in structure-activity relationship (SAR) studies. Furthermore, its potential applications in neurodegenerative diseases and inflammatory disorders have sparked interest among researchers seeking novel therapeutic agents.

The physicochemical properties of N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide also merit discussion. With a calculated logP value indicative of moderate lipophilicity, the compound strikes a balance between cell permeability and aqueous solubility. This characteristic is particularly relevant in the era of personalized medicine, where drug-likeness parameters are rigorously evaluated.

As the scientific community continues to explore the frontiers of chemical biology, compounds like N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(methylsulfanyl)benzamide (CAS No. 2034534-15-9) will undoubtedly play a pivotal role. Their ability to serve as molecular probes or lead compounds underscores their importance in advancing our understanding of disease mechanisms and drug action.